Cas no 2228771-37-5 (methyl 4-carbamimidoyl-2-methylbenzoate)

• Product Name: methyl 4-carbamimidoyl-2-methylbenzoate
• CAS No: 2228771-37-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5985805
• PubChem ID: 165609906
• Update Time: 2025-05-27

methyl 4-carbamimidoyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-carbamimidoyl-2-methylbenzoate
• EN300-1739140
• 2228771-37-5

• Inchi： 1S/C10H12N2O2/c1-6-5-7(9(11)12)3-4-8(6)10(13)14-2/h3-5H,1-2H3,(H3,11,12)
• InChI Key： YUEQVUXRCHLZTA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=N)N)=CC=1C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.2Ų

Additional information on methyl 4-carbamimidoyl-2-methylbenzoate

Research Brief on Methyl 4-Carbamimidoyl-2-Methylbenzoate (CAS: 2228771-37-5): Recent Advances and Applications

Methyl 4-carbamimidoyl-2-methylbenzoate (CAS: 2228771-37-5) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug discovery.

One of the most notable aspects of methyl 4-carbamimidoyl-2-methylbenzoate is its structural resemblance to naturally occurring amidine derivatives, which are known to exhibit a wide range of biological activities. Recent research has focused on its utility as a building block in the synthesis of small-molecule inhibitors targeting serine proteases and other enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective inhibitors for thrombin-like enzymes, showcasing its potential in anticoagulant therapy.

In addition to its role in enzyme inhibition, methyl 4-carbamimidoyl-2-methylbenzoate has been investigated for its pharmacokinetic properties. A recent preclinical study evaluated its metabolic stability and bioavailability, revealing favorable absorption and distribution profiles in rodent models. These findings, published in Drug Metabolism and Disposition, suggest that the compound could serve as a promising scaffold for further optimization in drug development programs. The study also highlighted the need for additional research to address potential challenges related to its clearance and toxicity profiles.

Another area of interest is the compound's potential application in the development of antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives of methyl 4-carbamimidoyl-2-methylbenzoate with enhanced activity against drug-resistant bacterial strains. The researchers identified specific structural modifications that improved the compound's binding affinity to bacterial targets, paving the way for the development of next-generation antibiotics. These results underscore the versatility of this compound in addressing unmet medical needs.

Despite these promising advancements, challenges remain in the clinical translation of methyl 4-carbamimidoyl-2-methylbenzoate-based therapeutics. Current research efforts are focused on optimizing its synthetic pathways to improve yield and purity, as well as conducting comprehensive toxicological assessments. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates. Future studies should also explore its potential in combination therapies and targeted drug delivery systems.

In conclusion, methyl 4-carbamimidoyl-2-methylbenzoate (CAS: 2228771-37-5) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its role as a versatile intermediate in drug design, coupled with its promising biological activities, positions it as a compound of significant interest for future investigations. Continued research and development efforts will be essential to fully realize its therapeutic potential and address the challenges associated with its clinical application.